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Compound of Interest

Compound Name: Maqaaeyyr tfa

Cat. No.: B15612396

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

trifluoroacetic acid (TFA), with a specific focus on its acidity (pKa) and boiling point. This

document is intended to serve as a valuable resource for professionals in research, science,

and drug development who utilize TFA in their work.

Quantitative Physical Properties
Trifluoroacetic acid (TFA) is a synthetic organofluorine compound with the chemical formula

CF₃CO₂H.[1] It is a structural analog of acetic acid where the three alpha-hydrogens are

replaced by fluorine atoms. This substitution has a profound impact on its physical and

chemical properties. A summary of its key quantitative physical properties is presented in Table

1.
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Property Value References

pKa 0.03 - 0.52
[1][2][3][4][5][6][7][8][9][10][11]

[12]

Boiling Point 71.78 - 72.4 °C (at 760 mmHg)
[1][2][3][4][5][7][13][14][15][16]

[17][18]

Melting Point -15.4 to -15.2 °C [1][2][3][4][13][14][15][18]

Density
1.489 - 1.535 g/cm³ (at 20-25

°C)
[1][2][3][5][6][15][16]

Molar Mass 114.023 g/mol [1][3][4][15][16][17]

Appearance Colorless, fuming liquid [1][2][3][4][6][15]

Odor Pungent, vinegar-like [1][2][4][6][14][15]

Solubility in Water Miscible [1][2][3][4][6][13][14]

Vapor Pressure
97.5 - 110.0 mmHg (at 20-25

°C)
[2][3][14]

Refractive Index ~1.3 (at 20 °C) [3][17][19]

Experimental Protocols
2.1. Determination of pKa by ¹⁹F-NMR Spectroscopy

The pKa of trifluoroacetic acid can be experimentally determined using ¹⁹F Nuclear Magnetic

Resonance (NMR) spectroscopy by monitoring the chemical shift of the fluorine atoms as a

function of pH.[9][10][11]

Methodology:

Sample Preparation: A series of buffer solutions with known pH values are prepared. A small,

constant amount of trifluoroacetic acid is added to each buffer solution. A reference standard,

such as fluorobenzene, may also be added for chemical shift referencing.
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NMR Data Acquisition: The ¹⁹F-NMR spectrum is acquired for each sample. The chemical

shift (δ) of the -CF₃ group of trifluoroacetic acid is recorded for each pH value.

Data Analysis: The observed chemical shift of the trifluoroacetate is a weighted average of

the chemical shifts of the protonated (TFAH) and deprotonated (TFA⁻) forms. The

relationship between the observed chemical shift, pH, and pKa is described by the

Henderson-Hasselbalch equation adapted for NMR data:

δ_obs = δ_TFAH + (δ_TFA⁻ - δ_TFAH) / (1 + 10^(pKa - pH))

where:

δ_obs is the observed ¹⁹F chemical shift.

δ_TFAH is the chemical shift of the fully protonated form.

δ_TFA⁻ is the chemical shift of the deprotonated (trifluoroacetate) form.

pKa Determination: The pKa is determined by fitting the experimental data (δ_obs vs. pH) to

the above equation using non-linear regression analysis. The pKa is the pH at which the

concentrations of the protonated and deprotonated forms are equal, which corresponds to

the inflection point of the titration curve.

2.2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A standard method for determining the boiling point of a

liquid like trifluoroacetic acid is distillation.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a

condenser, a thermometer, and a receiving flask. The thermometer bulb should be positioned

so that it is level with the side arm of the distillation flask leading to the condenser to

accurately measure the temperature of the vapor.
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Sample Introduction: A sample of trifluoroacetic acid is placed in the distillation flask along

with boiling chips to ensure smooth boiling.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor travels up into

the condenser.

Temperature Measurement: The temperature is recorded when it becomes constant. This

constant temperature, at which the liquid and vapor are in equilibrium, is the boiling point. It

is crucial to record the atmospheric pressure at the time of the experiment, as the boiling

point is pressure-dependent. The observed boiling point can be corrected to the standard

atmospheric pressure (760 mmHg) if necessary.
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Caption: Structural basis for the high acidity of trifluoroacetic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15612396/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-trifluoroacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612396?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Assemble Distillation
Apparatus

Add Trifluoroacetic Acid
and Boiling Chips

Gently Heat the
Distillation Flask

Liquid Boils and
Vapor Rises

Temperature Stabilizes
(Vapor-Liquid Equilibrium)

Record the Constant
Temperature (Boiling Point)

Record Atmospheric
Pressure

End

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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